Cas no 19745-07-4 (2,5-Dichloropyrazine)

2,5-Dichloropyrazine structure
2,5-Dichloropyrazine structure
Product Name:2,5-Dichloropyrazine
CAS No:19745-07-4
MF:C4H2Cl2N2
MW:148.978078365326
MDL:MFCD04117886
CID:51371
PubChem ID:336224
Update Time:2025-04-18

2,5-Dichloropyrazine Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dichloropyrazine
    • 2,5-Dichloro-pyrazine
    • Pyrazine, 2,5-dichloro-
    • 2,5-Dichlor-pyrazin
    • 3,6-DICHLOROPYRAZINE
    • pyrazine,2,5-dichloro
    • NSC 349788
    • 2,5-Dichloro-1,4-diazine
    • JVSDZAGCHKCSGR-UHFFFAOYSA-N
    • NSC349788
    • PubChem23583
    • KSC493A6R
    • 2,5-Dichloropyrazine, AldrichCPR
    • BCP23234
    • FCH835920
    • BBL102397
    • STL556199
    • OR16998
    • RP01608
    • PB21866
    • RTC-0
    • FT-0600104
    • A4318
    • SY008970
    • EN300-103383
    • SCHEMBL933680
    • Z1198164590
    • PS-3931
    • AM20070320
    • Q-103275
    • AC-5180
    • CS-W004751
    • MFCD04117886
    • NSC-349788
    • 19745-07-4
    • AKOS006280522
    • DTXSID40319709
    • DTXCID50270832
    • DB-005869
    • FD139859
    • 687-948-4
    • MDL： MFCD04117886
    • Inchi： 1S/C4H2Cl2N2/c5-3-1-7-4(6)2-8-3/h1-2H
    • InChI Key： JVSDZAGCHKCSGR-UHFFFAOYSA-N
    • SMILES： ClC1C=NC(=CN=1)Cl

Computed Properties

  • Exact Mass: 147.96000
  • Monoisotopic Mass: 147.96
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 68.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 25.8
  • Molecular Weight: 148.98

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1.493
  • Melting Point: 52-54 ºC
  • Boiling Point: 184.4°C at 760 mmHg
  • Flash Point: 81.5 °C
  • Refractive Index: 1.559
  • PSA: 25.78000
  • LogP: 1.78340

2,5-Dichloropyrazine Security Information

2,5-Dichloropyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Dichloropyrazine Pricemore >>

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Alichem
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 19745-07-4 98%
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TRC
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2,5-Dichloropyrazine Production Method

2,5-Dichloropyrazine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:19745-07-4)2,5-Dichloropyrazine
Order Number:A4318
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):522.0
Email:sales@amadischem.com

2,5-Dichloropyrazine Related Literature

  • 1. 545. Synthesis of flavacol, a metabolic product of Aspergillus flavus
    George Dunn,G. T. Newbold,F. S. Spring J. Chem. Soc. 1949 2586
  • 2. 949. Pyrazine derivatives, part XIV, and aspergillic acid, part IV
    J. J. Gallagher,G. T. Newbold,William Sharp,F. S. Spring J. Chem. Soc. 1952 4870

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19745-07-4 (2,5-Dichloropyrazine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:19745-07-4)2,5-Dichloropyrazine
A4318
Purity:99%
Quantity:100g
Price ($):522.0
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